Cas no 897461-92-6 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamide
• CAS No: 897461-92-6
• MF: C₂₃H₂₁N₃O₄S
• MW: 435.495544195175
• CID: 5480234
• Update Time: 2025-06-23

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-acetamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-ethoxyphenyl)-
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamide

• Inchi： 1S/C23H21N3O4S/c1-2-28-18-6-3-15(4-7-18)19-13-26-17(14-31-23(26)25-19)12-22(27)24-16-5-8-20-21(11-16)30-10-9-29-20/h3-8,11,13-14H,2,9-10,12H2,1H3,(H,24,27)
• InChI Key： LHYAHYHWZLGWJW-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C3OCCOC3=C2)=O)N2C=C(C3=CC=C(OCC)C=C3)N=C12

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamide

N-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-[6-(4-Ethoxyphenyl)Imidazo[2,1-b][1,3]Thiazol-3-Yl]Acetamide: A Comprehensive Overview

The compound with CAS No. 897461-92-6, known as N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodioxin moiety and an imidazo[2,1-b][1,3]thiazole ring system. The presence of these functional groups makes it a subject of interest for researchers exploring novel chemical entities with unique properties.

Recent studies have highlighted the importance of imidazo[2,1-b][1,3]thiazole derivatives in drug discovery. These heterocyclic compounds are known for their ability to interact with various biological targets, including enzymes and receptors. The benzodioxin group in this compound adds further complexity to its structure, potentially enhancing its bioavailability and stability. Researchers have reported that such compounds exhibit promising activity in anti-inflammatory and anticancer assays. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that similar compounds can inhibit COX-2 enzymes with high potency.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodioxin ring through oxidative coupling and the construction of the imidazo[2,1-b][1,3]thiazole ring system via cyclization reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents. Its ability to modulate cellular signaling pathways makes it a candidate for treating diseases such as cancer and inflammatory disorders. Additionally, its structural features suggest that it could serve as a lead compound for designing more potent and selective drugs. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with high accuracy.

From an environmental perspective, the synthesis and handling of this compound must adhere to strict safety protocols. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to minimize exposure during synthesis and storage. Researchers are encouraged to explore green chemistry approaches to reduce the environmental footprint of its production.

In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide represents a cutting-edge advancement in organic chemistry. Its unique structure and promising biological activities make it a valuable tool for advancing drug discovery efforts. As research continues to uncover its full potential, this compound is expected to play a pivotal role in developing innovative therapeutic solutions for various diseases.